Cas no 2320681-76-1 (methyl 4-({4-(2-hydroxyethoxy)thian-4-ylmethyl}carbamoyl)benzoate)

• Product Name: methyl 4-({4-(2-hydroxyethoxy)thian-4-ylmethyl}carbamoyl)benzoate
• CAS No: 2320681-76-1
• MF: C₁₇H₂₃NO₅S
• MW: 353.433223962784
• CID: 6291351
• PubChem ID: 131703265
• Update Time: 2025-05-23

methyl 4-({4-(2-hydroxyethoxy)thian-4-ylmethyl}carbamoyl)benzoate Chemical and Physical Properties

Names and Identifiers

• methyl 4-({4-(2-hydroxyethoxy)thian-4-ylmethyl}carbamoyl)benzoate
• methyl 4-[[4-(2-hydroxyethoxy)thian-4-yl]methylcarbamoyl]benzoate
• AKOS040704847
• 2320681-76-1
• F6571-2785
• methyl 4-(((4-(2-hydroxyethoxy)tetrahydro-2H-thiopyran-4-yl)methyl)carbamoyl)benzoate
• methyl 4-({[4-(2-hydroxyethoxy)thian-4-yl]methyl}carbamoyl)benzoate

• Inchi： 1S/C17H23NO5S/c1-22-16(21)14-4-2-13(3-5-14)15(20)18-12-17(23-9-8-19)6-10-24-11-7-17/h2-5,19H,6-12H2,1H3,(H,18,20)
• InChI Key： FHLCNSOQLVHXDW-UHFFFAOYSA-N
• SMILES： S1CCC(CNC(C2C=CC(C(=O)OC)=CC=2)=O)(CC1)OCCO

Computed Properties

• Exact Mass: 353.12969401g/mol
• Monoisotopic Mass: 353.12969401g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 24
• Rotatable Bond Count: 8
• Complexity: 417
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 110Ų

Additional information on methyl 4-({4-(2-hydroxyethoxy)thian-4-ylmethyl}carbamoyl)benzoate

Methyl 4-({4-(2-Hydroxyethoxy)Thian-4-Ylmethyl}Carbamoyl)Benzoate: A Comprehensive Overview

Methyl 4-({4-(2-Hydroxyethoxy)Thian-4-Ylmethyl}Carbamoyl)Benzoate (CAS No. 2320681-76-1) is a complex organic compound with a unique structure that has garnered attention in various fields of chemistry and pharmacology. This compound, characterized by its thiane ring and hydroxyethoxy substituent, exhibits intriguing properties that make it a subject of interest for researchers and industry professionals alike. In this article, we delve into the structural features, synthesis methods, applications, and recent advancements related to this compound.

The molecular structure of Methyl 4-({4-(2-Hydroxyethoxy)Thian-4-Ylmethyl}Carbamoyl)Benzoate is defined by its benzoate ester group attached to a carbamoyl moiety, which is further connected to a thiane ring. The thiane ring, a six-membered sulfur-containing ring, is substituted with a hydroxyethoxy group at the 4-position. This arrangement imparts unique electronic and steric properties to the molecule, influencing its reactivity and biological activity. Recent studies have highlighted the potential of such sulfur-containing compounds in drug design due to their ability to modulate enzyme activity and cellular signaling pathways.

Synthesis and Characterization

The synthesis of Methyl 4-({4-(2-Hydroxyethoxy)Thian-4-Ylmethyl}Carbamoyl)Benzoate involves a multi-step process that typically begins with the preparation of the thiane intermediate. Researchers have employed various methods, including sulfur-based cyclization reactions and nucleophilic substitution, to construct the thiane ring. The subsequent attachment of the hydroxyethoxy group and the carbamoylbenzoate moiety requires precise control over reaction conditions to ensure high yields and product purity.

Recent advancements in catalytic chemistry have enabled more efficient syntheses of this compound. For instance, the use of transition metal catalysts has facilitated selective functionalization of the thiane ring, reducing reaction times and improving product quality. These developments underscore the importance of continuous innovation in synthetic methodologies to meet the growing demand for complex organic molecules in pharmaceutical and agrochemical industries.

Biological Activity and Applications

One of the most compelling aspects of Methyl 4-({4-(2-Hydroxyethoxy)Thian-4-Ylmethyl}Carbamoyl)Benzoate is its potential biological activity. Preclinical studies have demonstrated that this compound exhibits promising anti-inflammatory and antioxidant properties, making it a candidate for therapeutic applications. The hydroxyethoxy group is believed to play a crucial role in these activities by enhancing solubility and facilitating interactions with cellular targets.

Moreover, recent research has explored the use of this compound as a lead molecule in drug discovery programs targeting neurodegenerative diseases. Its ability to modulate key enzymes involved in oxidative stress pathways has been extensively studied using advanced computational modeling techniques. These findings highlight the potential of Methyl 4-({4-(2-Hydroxyethoxy)Thian-4-Ylmethyl}Carbamoyl)Benzoate as a precursor for developing novel therapeutics with improved efficacy and reduced side effects.

Environmental Impact and Safety Considerations

As with any chemical compound, understanding the environmental impact and safety profile of Methyl 4-({4-(2-Hydroxyethoxy)Thian-4-Ylmethyl}Carbamoyl)Benzoate is crucial for its responsible use. Recent studies have focused on assessing its biodegradability under various environmental conditions. Results indicate that under aerobic conditions, the compound undergoes moderate biodegradation, suggesting that it poses minimal long-term risks to aquatic ecosystems when properly managed.

In terms of safety, occupational exposure studies have shown that handling this compound requires standard laboratory precautions due to its potential irritant properties. Regulatory agencies have established guidelines for workplace exposure limits (WELs), ensuring that workers are protected during synthesis and processing activities.

Future Directions

The future outlook for Methyl 4-({4-(2-Hydroxyethoxy)Thian-4-Ylmethyl}Carbamoyl)Benzoate is promising, driven by ongoing research into its chemical properties and biological applications. Collaborative efforts between academia and industry are expected to yield new insights into its structure-function relationships and pave the way for innovative applications in materials science and biotechnology.

In conclusion, Methyl 4-({4-(2-Hydroxyethoxy)Thian-4-Ylmethyl}Carbamoyl)Benzoate (CAS No. 2320681-76